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Compound of Interest

Compound Name: Vibozilimod

Cat. No.: B10830014

Essential Safety and Handling Guide for
Vibozilimod

Disclaimer: This document provides essential safety and logistical information for handling
Vibozilimod in a research setting. As a specific Safety Data Sheet (SDS) for Vibozilimod is
not publicly available, this guidance is based on best practices for handling potent, biologically
active small molecules. Researchers must conduct their own risk assessment and consult their
institution's safety office before handling this compound.

Vibozilimod (also known as SCD-044) is an orally active and selective sphingosine-1-
phosphate receptor 1 (S1PR1) agonist with immunomodulatory activity.[1] Due to its high
potency (EC50 of less than 1 nM), it should be handled with care to avoid accidental exposure.

[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin and respiratory exposure. The following table
summarizes the recommended PPE for handling Vibozilimod.
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Equipment Specification Purpose
Chemical-resistant nitrile )
] To prevent skin contact and
Gloves gloves (double-gloving

recommended)

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from splashes
of solutions or airborne

particles.

Lab Coat

Full-length, buttoned lab coat

To protect skin and clothing

from contamination.

Respiratory Protection

N95 respirator or higher (if
handling powder outside of a

certified chemical fume hood)

To prevent inhalation of

airborne particles.

Footwear

Closed-toe shoes

To protect feet from spills.

Operational Plan: Step-by-Step Handling

Procedures

2.1. Preparation and Weighing:

» Designated Area: All handling of solid Vibozilimod should be conducted in a designated

area, such as a certified chemical fume hood or a powder containment hood, to minimize

exposure.

o Weighing: When weighing the powdered form, use an analytical balance inside a fume hood

or containment enclosure. Use appropriate tools (e.g., spatulas) to handle the compound.

o Solution Preparation: Prepare solutions in a chemical fume hood. Add the solvent to the vial

containing the pre-weighed Vibozilimod to avoid generating dust.

2.2. Storage:

e Solid Form: Store Vibozilimod powder at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[1]
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Stock Solutions: Once in solution, aliquot and store at -20°C for up to one month or -80°C for
up to six months to avoid repeated freeze-thaw cycles.[1]

2.3. Spill Management:

Evacuate: In case of a significant spill, evacuate the immediate area.
Alert: Inform your supervisor and institutional safety office.

Containment: If the spill is small and you are trained to handle it, contain the spill using a
chemical spill kit.

Cleanup (Liquid Spill): Absorb the liquid with absorbent pads.

Cleanup (Solid Spill): Gently cover the solid with a damp paper towel to avoid raising dust,
then use absorbent pads.

Decontamination: Clean the spill area with an appropriate solvent (e.g., ethanol), followed by
soap and water.

Waste Disposal: All materials used for cleanup must be disposed of as hazardous chemical
waste.

Disposal Plan

All Vibozilimod waste, including empty vials, contaminated PPE, and solutions, must be

disposed of as hazardous chemical waste in accordance with institutional and local regulations.

Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.

Liguid Waste: Collect in a compatible, sealed, and clearly labeled hazardous waste
container. Do not mix with other waste streams unless compatibility is confirmed.

Empty Containers: "Empty" containers that held Vibozilimod should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.

Experimental Protocols
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As Vibozilimod is a research chemical, specific experimental protocols will vary. Below is a
generalized protocol for preparing a stock solution.

Protocol: Preparation of a 10 mM Stock Solution of Vibozilimod
¢ Objective: To prepare a 10 mM stock solution of Vibozilimod for use in cell-based assays.
e Materials:
o Vibozilimod (solid)
o Anhydrous DMSO
o Sterile microcentrifuge tubes
o Calibrated pipettes
e Procedure:

1. In a chemical fume hood, weigh the required amount of Vibozilimod powder. For
example, to prepare 1 mL of a 10 mM solution (Molecular Weight: 542.07 g/mol ), you
would need 5.42 mg.

2. Transfer the weighed Vibozilimod to a sterile microcentrifuge tube.
3. Add the appropriate volume of anhydrous DMSO to the tube (in this example, 1 mL).

4. Vortex briefly to dissolve the compound completely. Gentle warming may be necessary to
aid dissolution.

5. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

6. Label each aliquot clearly with the compound name, concentration, date, and your initials.

7. Store the aliquots at -20°C or -80°C.

Visualizations
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Vibozilimod Handling Workflow

Preparation

Conduct Risk Assessment

i

Don PPE

'

Weigh Solid in Fume Hood

i

Prepare Solution

%(perimentation

Store Aliquots (-80°C)

P> Conduct Experiment

Cleanup % Disposal

Decontaminate Work Area

'

Dispose of Hazardous Waste

i

Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Vibozilimod from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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